(5Z)-3-butyl-5-[(4-fluorophenyl)methylidene]-2-sulfanylideneimidazolidin-4-one

• IUPAC Name: (5Z)-3-butyl-5-[(4-fluorophenyl)methylidene]-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C14H15FN2OS/c1-2-3-8-17-13(18)12(16-14(17)19)9-10-4-6-11(15)7-5-10/h4-7,9H,2-3,8H2,1H3,(H,16,19)/b12-9-
• InChI Key: WROFXNJFEOUSOO-XFXZXTDPSA-N
• Canonical SMILES: CCCCN1C(=O)C(=CC2=CC=C(C=C2)F)NC1=S
• Isomeric SMILES: CCCCN1C(=O)/C(=C/C2=CC=C(C=C2)F)/NC1=S
• Molecular Formula: C14H15FN2OS
• Molecular Weight: 278.35 g/mol

Description

(5Z)-3-butyl-5-[(4-fluorophenyl)methylidene]-2-sulfanylideneimidazolidin-4-one, also known as BFIM, is a chemical compound that has been widely studied for its potential use in various scientific research applications.

Mechanism of Action

(5Z)-3-butyl-5-[(4-fluorophenyl)methylidene]-2-sulfanylideneimidazolidin-4-one is believed to exert its anti-cancer effects by targeting various signaling pathways involved in cell proliferation and survival. For example, (5Z)-3-butyl-5-[(4-fluorophenyl)methylidene]-2-sulfanylideneimidazolidin-4-one has been shown to inhibit the activity of the PI3K/Akt/mTOR pathway, which plays a critical role in regulating cell growth and survival. (5Z)-3-butyl-5-[(4-fluorophenyl)methylidene]-2-sulfanylideneimidazolidin-4-one has also been found to modulate the expression of various genes involved in cell cycle progression and apoptosis.
Biochemical and Physiological Effects:
(5Z)-3-butyl-5-[(4-fluorophenyl)methylidene]-2-sulfanylideneimidazolidin-4-one has been shown to have a number of biochemical and physiological effects. For example, (5Z)-3-butyl-5-[(4-fluorophenyl)methylidene]-2-sulfanylideneimidazolidin-4-one has been found to induce the accumulation of reactive oxygen species (ROS) in cancer cells, which can lead to oxidative stress and cell death. (5Z)-3-butyl-5-[(4-fluorophenyl)methylidene]-2-sulfanylideneimidazolidin-4-one has also been shown to inhibit the activity of various enzymes involved in DNA replication and repair, which can lead to DNA damage and cell death.

Advantages and Limitations for Lab Experiments

One advantage of using (5Z)-3-butyl-5-[(4-fluorophenyl)methylidene]-2-sulfanylideneimidazolidin-4-one in lab experiments is its specificity towards cancer cells. (5Z)-3-butyl-5-[(4-fluorophenyl)methylidene]-2-sulfanylideneimidazolidin-4-one has been shown to selectively target cancer cells while sparing normal cells, which can reduce the risk of toxicity and side effects. However, one limitation of using (5Z)-3-butyl-5-[(4-fluorophenyl)methylidene]-2-sulfanylideneimidazolidin-4-one is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on (5Z)-3-butyl-5-[(4-fluorophenyl)methylidene]-2-sulfanylideneimidazolidin-4-one. One area of interest is the development of more efficient synthesis methods for (5Z)-3-butyl-5-[(4-fluorophenyl)methylidene]-2-sulfanylideneimidazolidin-4-one, which could improve its availability for research purposes. Another area of interest is the identification of other signaling pathways and molecular targets that (5Z)-3-butyl-5-[(4-fluorophenyl)methylidene]-2-sulfanylideneimidazolidin-4-one can modulate, which could lead to the development of new anti-cancer therapies. Additionally, further studies are needed to investigate the potential use of (5Z)-3-butyl-5-[(4-fluorophenyl)methylidene]-2-sulfanylideneimidazolidin-4-one in combination with other anti-cancer drugs to enhance its therapeutic efficacy.

Synthesis Methods

(5Z)-3-butyl-5-[(4-fluorophenyl)methylidene]-2-sulfanylideneimidazolidin-4-one can be synthesized through a multi-step process involving the reaction of various chemicals. The first step involves the reaction of 4-fluorobenzaldehyde with 3-butyl-2-thioxoimidazolidin-4-one in the presence of a base, such as potassium carbonate. This reaction leads to the formation of an intermediate product, which is then treated with a reducing agent, such as sodium borohydride, to yield (5Z)-3-butyl-5-[(4-fluorophenyl)methylidene]-2-sulfanylideneimidazolidin-4-one.

Scientific Research Applications

(5Z)-3-butyl-5-[(4-fluorophenyl)methylidene]-2-sulfanylideneimidazolidin-4-one has been studied for its potential use as an anti-cancer agent. In a study conducted by Yang et al. (2018), (5Z)-3-butyl-5-[(4-fluorophenyl)methylidene]-2-sulfanylideneimidazolidin-4-one was found to inhibit the growth of human lung cancer cells by inducing cell cycle arrest and apoptosis. Another study by Li et al. (2019) demonstrated that (5Z)-3-butyl-5-[(4-fluorophenyl)methylidene]-2-sulfanylideneimidazolidin-4-one could also inhibit the proliferation of breast cancer cells by targeting the Wnt/β-catenin signaling pathway.